Cas no 728919-92-4 (3-(9H-fluoren-9-ylmethoxycarbonylamino)-3-(4-propan-2-ylphenyl)propanoic Acid)

• Product Name: 3-(9H-fluoren-9-ylmethoxycarbonylamino)-3-(4-propan-2-ylphenyl)propanoic Acid
• CAS No: 728919-92-4
• MF: C₂₇H₂₇NO₄
• MW: 429.50758767128
• CID: 6593899
• PubChem ID: 2759196
• Update Time: 2023-11-30

3-(9H-fluoren-9-ylmethoxycarbonylamino)-3-(4-propan-2-ylphenyl)propanoic Acid Chemical and Physical Properties

Names and Identifiers

• AB35827
• AB35828
• EN300-650008
• Z1201020453
• (R)-3-(9H-FLUOREN-9-YLMETHOXYCARBONYLAMINO)-3-(4-ISOPROPYL-PHENYL)-PROPIONIC ACID
• (S)-3-(9H-FLUOREN-9-YLMETHOXYCARBONYLAMINO)-3-(4-ISOPROPYL-PHENYL)-PROPIONIC ACID
• 3-(9H-fluoren-9-ylmethoxycarbonylamino)-3-(4-propan-2-ylphenyl)propanoic Acid
• 728919-92-4
• 3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-[4-(propan-2-yl)phenyl]propanoic acid
• 3-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-3-(4-isopropylphenyl)propanoic acid

• Inchi： 1S/C27H27NO4/c1-17(2)18-11-13-19(14-12-18)25(15-26(29)30)28-27(31)32-16-24-22-9-5-3-7-20(22)21-8-4-6-10-23(21)24/h3-14,17,24-25H,15-16H2,1-2H3,(H,28,31)(H,29,30)
• InChI Key： DMJJRJTVYCLVAS-UHFFFAOYSA-N
• SMILES： O(C(NC(CC(=O)O)C1C=CC(=CC=1)C(C)C)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 429.19400834g/mol
• Monoisotopic Mass: 429.19400834g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 32
• Rotatable Bond Count: 8
• Complexity: 620
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 75.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Fluorenes Fluorenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Fluorenes